Cas no 192045-61-7 (1-Propanol, 2-nitro-, (S)-)

1-Propanol, 2-nitro-, (S)- structure
1-Propanol, 2-nitro-, (S)- structure
Product Name:1-Propanol, 2-nitro-, (S)-
CAS No:192045-61-7
MF:C3H7NO3
MW:105.092581033707
CID:2787407
Update Time:2023-08-07

1-Propanol, 2-nitro-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 2-nitro-, (S)-
    • Inchi: 1S/C3H7NO3/c1-3(2-5)4(6)7/h3,5H,2H2,1H3/t3-/m0/s1
    • InChI Key: PCNWBUOSTLGPMI-VKHMYHEASA-N
    • SMILES: OC[C@H](C)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 67.1
  • XLogP3: -0.3
  • Topological Polar Surface Area: 66
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